Cas no 88149-57-9 (1H-Pyrrole-3,4-dicarboxylic acid, 2,5-bis(trifluoromethyl)-, diethyl ester)
88149-57-9 structure
Product Name:1H-Pyrrole-3,4-dicarboxylic acid, 2,5-bis(trifluoromethyl)-, diethyl ester
CAS No:88149-57-9
MF:C12H11F6NO4
MW:347.210464715958
CID:643138
PubChem ID:15591286
Update Time:2025-04-19
1H-Pyrrole-3,4-dicarboxylic acid, 2,5-bis(trifluoromethyl)-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3,4-dicarboxylic acid, 2,5-bis(trifluoromethyl)-, diethyl ester
- diethyl 2,5-bis(trifluoromethyl)-1H-pyrrole-3,4-dicarboxylate
- DTXSID00575309
- 88149-57-9
- SCHEMBL10943737
- 2,5-Bis-trifluoromethyl-1H-pyrrole-3,4-dicarboxylic acid diethyl ester
- AGJDSJRFDUTLFC-UHFFFAOYSA-N
-
- Inchi: 1S/C12H11F6NO4/c1-3-22-9(20)5-6(10(21)23-4-2)8(12(16,17)18)19-7(5)11(13,14)15/h19H,3-4H2,1-2H3
- InChI Key: AGJDSJRFDUTLFC-UHFFFAOYSA-N
- SMILES: FC(C1=C(C(=O)OCC)C(C(=O)OCC)=C(C(F)(F)F)N1)(F)F
Computed Properties
- Exact Mass: 347.05922680g/mol
- Monoisotopic Mass: 347.05922680g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 68.4Ų
1H-Pyrrole-3,4-dicarboxylic acid, 2,5-bis(trifluoromethyl)-, diethyl ester Related Literature
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
88149-57-9 (1H-Pyrrole-3,4-dicarboxylic acid, 2,5-bis(trifluoromethyl)-, diethyl ester) Related Products
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